Cas no 57946-95-9 (Methanesulfonamide, N-(5-chloro-2-methylphenyl)-1,1,1-trifluoro-)

• Product Name: Methanesulfonamide, N-(5-chloro-2-methylphenyl)-1,1,1-trifluoro-
• CAS No: 57946-95-9
• MF: C₈H₇ClF₃NO₂S
• MW: 273.659890413284
• CID: 343683
• PubChem ID: 13118599
• Update Time: 2025-04-19

Methanesulfonamide, N-(5-chloro-2-methylphenyl)-1,1,1-trifluoro- Chemical and Physical Properties

Names and Identifiers

• Methanesulfonamide, N-(5-chloro-2-methylphenyl)-1,1,1-trifluoro-
• N-(5-chloro-2-methylphenyl)-1,1,1-trifluoromethanesulfonamide
• DTXSID10519355
• 57946-95-9

• Inchi： 1S/C8H7ClF3NO2S/c1-5-2-3-6(9)4-7(5)13-16(14,15)8(10,11)12/h2-4,13H,1H3
• InChI Key： XZQBJOHQASZETM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)NS(C(F)(F)F)(=O)=O

Computed Properties

• Exact Mass: 272.98391
• Monoisotopic Mass: 272.9838118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.6Ų

Experimental Properties

• PSA: 46.17